Cas no 1566436-20-1 (3-amino-5-bromo-1-(2,2-difluoroethyl)-1,4-dihydropyridin-4-one)

• Product Name: 3-amino-5-bromo-1-(2,2-difluoroethyl)-1,4-dihydropyridin-4-one
• CAS No: 1566436-20-1
• MF: C₇H₇BrF₂N₂O
• MW: 253.044087648392
• CID: 6090403
• PubChem ID: 103961973
• Update Time: 2025-10-22

3-amino-5-bromo-1-(2,2-difluoroethyl)-1,4-dihydropyridin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-5-bromo-1-(2,2-difluoroethyl)-1,4-dihydropyridin-4-one
• 4(1H)-Pyridinone, 3-amino-5-bromo-1-(2,2-difluoroethyl)-
• EN300-1109153
• 1566436-20-1

• Inchi： 1S/C7H7BrF2N2O/c8-4-1-12(3-6(9)10)2-5(11)7(4)13/h1-2,6H,3,11H2
• InChI Key： VEPORBUPIDPQEW-UHFFFAOYSA-N
• SMILES： C1N(CC(F)F)C=C(Br)C(=O)C=1N

Computed Properties

• Exact Mass: 251.97098g/mol
• Monoisotopic Mass: 251.97098g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.3Ų

Experimental Properties

• Density: 1.717±0.06 g/cm3(Predicted)
• Boiling Point: 283.2±40.0 °C(Predicted)
• pka: 2.60±0.20(Predicted)

Additional information on 3-amino-5-bromo-1-(2,2-difluoroethyl)-1,4-dihydropyridin-4-one

Comprehensive Overview of 3-amino-5-bromo-1-(2,2-difluoroethyl)-1,4-dihydropyridin-4-one (CAS No. 1566436-20-1)

3-amino-5-bromo-1-(2,2-difluoroethyl)-1,4-dihydropyridin-4-one (CAS No. 1566436-20-1) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique pyridinone core substituted with bromo, amino, and difluoroethyl functional groups, making it a versatile intermediate for drug discovery and material science applications. Its structural complexity and reactivity profile align with current trends in small-molecule therapeutics and precision chemistry, addressing growing demand for novel bioactive compounds.

The compound's CAS No. 1566436-20-1 serves as a critical identifier in regulatory and commercial databases, ensuring traceability in supply chains. Researchers exploring kinase inhibitors or fluorinated building blocks frequently encounter this molecule due to its potential to modulate biological pathways. Recent studies highlight its relevance in targeted cancer therapies, where fluorinated compounds exhibit enhanced membrane permeability and metabolic stability—a key focus area in 2024 drug development trends.

From a synthetic chemistry perspective, the 3-amino-5-bromo moiety offers selective sites for cross-coupling reactions, while the difluoroethyl group contributes to lipophilicity tuning—a hot topic in AI-driven molecular design forums. Analytical techniques like HPLC-MS and NMR are essential for characterizing this compound, as purity thresholds directly impact downstream applications in high-throughput screening platforms.

Environmental and safety assessments of 1566436-20-1 follow modern green chemistry principles, with emphasis on solvent recovery and atom economy. This aligns with industry shifts toward sustainable pharmaceutical manufacturing—a frequently searched topic among chemical professionals. The compound's stability under various pH conditions also makes it suitable for formulation development studies, particularly in oral dosage forms.

Market intelligence indicates rising interest in halogenated pyridinones like this compound, driven by their utility in crop protection chemicals and veterinary medicines. Patent landscapes reveal innovative uses in photodynamic therapy and diagnostic imaging agents, reflecting broader interdisciplinary applications. Proper storage recommendations (typically 2-8°C under inert atmosphere) ensure longevity for research use.

For medicinal chemists, the 1,4-dihydropyridin-4-one scaffold presents opportunities in allosteric modulator design, a trending subtopic in GPCR drug discovery. Computational studies suggest the bromo substituent may facilitate halogen bonding interactions—a cutting-edge concept in structure-based drug design discussions. These attributes position CAS 1566436-20-1 as a valuable tool compound for academic and industrial R&D teams.

Quality control protocols for 3-amino-5-bromo-1-(2,2-difluoroethyl)-1,4-dihydropyridin-4-one emphasize chiral purity assessments when applicable, given the growing regulatory focus on stereoselective synthesis. The compound's UV absorption characteristics also make it relevant for fluorescence labeling applications, bridging chemistry and biological imaging technologies—an intersection gaining traction in scientific literature.